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Compound of Interest

Compound Name: Epyrifenacil

Cat. No.: B8306211

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, immediate safety and logistical information for
the proper disposal of Epyrifenacil.

Epyrifenacil is a proherbicide that is effective against a wide range of broad-leaved and grass
weeds.[1] It functions by inhibiting the enzyme protoporphyrinogen oxidase.[1] Due to its
chemical properties and potential environmental impact, it is crucial to follow strict disposal
procedures.

Key Safety and Hazard Information

Epyrifenacil is classified as very toxic to aquatic life with long-lasting effects.[1] The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals includes the
precautionary statement P501 for Epyrifenacil, indicating the necessity of disposing of its
contents and container in accordance with local, regional, national, and international
regulations.[1][2]
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Property Value Source
Molecular Formula C21H16CIF4N306 PubChem
Molar Mass 517.82 g-mol-1 Wikipedia

H410: Very toxic to aquatic life o
GHS Hazard Statements ) ] PubChem, Wikipedia
with long lasting effects

P273: Avoid release to the
GHS Precautionary environment. P391: Collect o
] ] PubChem, Wikipedia
Statements spillage. P501: Dispose of

contents/container to...

Experimental Protocols: Decontamination and
Disposal

The following step-by-step guide outlines the recommended procedure for the safe disposal of
Epyrifenacil and its containers. This protocol is based on general best practices for the
disposal of hazardous herbicides and should be adapted to comply with all applicable
institutional and governmental regulations.

Personnel Safety:

o Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat, when handling Epyrifenacil.

Disposal of Unused or Waste Epyrifenacil:

e Do Not Dispose Down the Drain: Never pour Epyrifenacil down the sink or into any sewer or
water system. This can lead to significant environmental contamination.

o Segregate Chemical Waste: Designate a specific, clearly labeled, and sealed container for
Epyrifenacil waste. Do not mix it with other chemical waste unless explicitly permitted by
your institution's hazardous waste management guidelines.

o Consult Local Regulations: Contact your institution's Environmental Health and Safety (EHS)
department or your local hazardous waste disposal facility to understand the specific
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requirements for disposing of this category of chemical waste.

o Arrange for Professional Disposal: Transfer the collected Epyrifenacil waste to a licensed
hazardous waste disposal contractor. Ensure all required documentation, such as a
hazardous waste manifest, is completed accurately.

Disposal of Empty Epyrifenacil Containers:

o Triple Rinse Procedure: Empty containers must be thoroughly decontaminated before
disposal to remove any residual chemical.

[e]

Step 1: Empty the container completely into the spray tank or a designated collection
vessel. Allow it to drain for at least 30 seconds after the flow has slowed to a drip.

o Step 2: Fill the container approximately 20-25% full with a suitable solvent (e.g., water, as
specified by your EHS department). Securely replace the cap.

o Step 3: Vigorously shake, rotate, or roll the container for at least 30 seconds to rinse all
interior surfaces.

o Step 4: Pour the rinsate into the spray tank or a designated hazardous waste container for
later disposal. Allow the container to drain completely.

o Step 5: Repeat the rinsing process two more times.

o Render Container Unusable: After triple rinsing, puncture or crush the container to prevent
reuse.

» Dispose of Rinsed Containers: Dispose of the triple-rinsed and punctured containers as non-
hazardous solid waste, in accordance with your local and institutional regulations. Some
recycling programs may accept properly decontaminated chemical containers.

Disposal Workflow Diagram
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Epyrifenacil Disposal Workflow

Start

Epyrifenacil for Disposal

Identify Waste Type

Empty Container?

Yes

Empty Container

No (Unused Product/

Triple Rinse Container Contaminated Waste)

Unused Pr¥duct / Contaminated Waste

Puncture and Crush Collect Rinsate as Collect in Labeled,
Container Hazardous Waste Sealed Container

Dispose as Non-Hazardous Contact EHS / Hazardous
Solid Waste Waste Facility

Dispose via Licensed
Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Epyrifenacil and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8306211#epyrifenacil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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